Cas no 1217602-04-4 (Demecolcine-d6)

• Product Name: Demecolcine-d6
• CAS No: 1217602-04-4
• MF: C₂₁H₂₅NO₅
• MW: 377.463876485825
• CID: 2247211
• PubChem ID: 45358954
• Update Time: 2025-11-01

Demecolcine-d6 Chemical and Physical Properties

Names and Identifiers

• Demecolcine-d6
• Colcemid-d6
• (7S)-1,2,3-trimethoxy-10-(trideuteriomethoxy)-7-(trideuteriomethylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one
• 1217602-04-4
• HY-N0282S
• CS-0202026

• Inchi： 1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1/i1D3,2D3
• InChI Key： NNJPGOLRFBJNIW-AHQJRMJXSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC([2H])([2H])[2H])=O)OC([2H])([2H])[2H])OC)OC

Computed Properties

• Exact Mass: 377.21093337g/mol
• Monoisotopic Mass: 377.21093337g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66

Experimental Properties

• Melting Point: 73-75°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones

Additional information on Demecolcine-d6

Demecolcine-d6: A Deuterated Derivative in Modern Chemical Biology Research

Demecolcine-d6, a deuterated analog of the naturally occurring compound Demecolcine, is a valuable tool in the field of chemical biology and pharmaceutical research. With a CAS number of CAS no. 1217602-04-4, this compound has garnered significant attention due to its unique properties and potential applications in drug development and mechanistic studies.

The deuterium labeling in Demecolcine-d6 provides a means to study metabolic pathways and enzyme kinetics with high precision. Deuterated compounds are increasingly used in research to differentiate between natural and labeled isotopes, allowing researchers to track the fate of molecules within biological systems more accurately. This technique is particularly useful in understanding the pharmacokinetics and metabolic pathways of new drug candidates.

In recent years, the use of deuterated compounds has expanded significantly, driven by advancements in mass spectrometry and NMR spectroscopy techniques. These methods enable researchers to analyze complex biological samples with unprecedented detail. Demecolcine-d6, being a derivative of Demecolcine, a known alkaloid with various biological activities, offers a unique opportunity to investigate its mechanisms of action while minimizing interference from endogenous compounds.

The chemical structure of Demecolcine-d6 features a deuterium atom substitution at specific positions, which can be strategically chosen to probe different aspects of biological processes. For instance, replacing hydrogen atoms with deuterium atoms can alter the kinetic isotope effect (KIE), providing insights into the catalytic mechanisms of enzymes involved in drug metabolism. This approach has been particularly useful in studying cytochrome P450 enzymes, which play a crucial role in drug metabolism.

Recent studies have demonstrated the utility of Demecolcine-d6 in investigating the role of cytochrome P450 enzymes in drug-drug interactions. By using this deuterated derivative, researchers can monitor how different substrates are metabolized and identify potential interactions that might affect drug efficacy or safety. Such information is critical for optimizing drug regimens and predicting adverse effects.

Beyond its applications in drug metabolism studies, Demecolcine-d6 has also been explored as a tool for understanding cellular signaling pathways. Alkaloids like Demecolcine are known to interact with various cellular targets, making them valuable for studying signal transduction mechanisms. The deuterium labeling allows for detailed structural analysis and interaction studies without perturbing the natural function of the compound.

The synthesis of Demecolcine-d6 involves sophisticated organic chemistry techniques, including stereoselective hydrogenation and isotopic exchange reactions. These methods require precise control over reaction conditions to ensure high yields and purity. The challenge lies in achieving selective deuteration without affecting other functional groups in the molecule. Advances in synthetic methodologies have made it possible to produce high-quality Demecolcine-d6 suitable for biological studies.

In conclusion, Demecolcine-d6 represents a significant advancement in chemical biology research. Its unique properties as a deuterated derivative of Demecolcine make it an invaluable tool for studying metabolic pathways, enzyme kinetics, and cellular signaling processes. As research continues to evolve, the applications of Demecolcine-d6 are expected to expand, further contributing to our understanding of biological systems and the development of novel therapeutic agents.